sodium (2R)-2,3-bis[(9Z)-octadec-9-enoyloxy]propyl hydrogen phosphate
CAS No.: 116004-31-0
Cat. No.: VC20881535
Molecular Formula: C39H71Na2O8P
Molecular Weight: 722.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116004-31-0 |
|---|---|
| Molecular Formula | C39H71Na2O8P |
| Molecular Weight | 722.9 g/mol |
| IUPAC Name | sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C39H73O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,37H,3-16,21-36H2,1-2H3,(H2,42,43,44);/q;+1/p-1/b19-17-,20-18-;/t37-;/m1./s1 |
| Standard InChI Key | JUKKLZHXFHPJSF-ZBFGHDQJSA-M |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)(O)[O-])OC(=O)CCCCCCC/C=C\CCCCCCCC.[Na+] |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)[O-])OC(=O)CCCCCCCC=CCCCCCCCC.[Na+] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)[O-])OC(=O)CCCCCCCC=CCCCCCCCC.[Na+] |
Introduction
Sodium (2R)-2,3-bis[(9Z)-octadec-9-enoyloxy]propyl hydrogen phosphate is a phospholipid compound with significant biological relevance. It belongs to the class of phosphatidic acids, which are crucial components of cellular membranes and play roles in signaling pathways.
Biological Significance
Phosphatidic acids like sodium (2R)-2,3-bis[(9Z)-octadec-9-enoyloxy]propyl hydrogen phosphate are involved in various cellular processes:
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Membrane Biogenesis: They serve as precursors for other phospholipids essential for membrane synthesis.
Process Role Membrane Synthesis Precursor for other phospholipids Signaling Pathways Acts as a second messenger -
Signaling Pathways: Phosphatidic acids can act as second messengers influencing cell growth and differentiation .
Research Findings
While specific research on sodium (2R)-2,3-bis[(9Z)-octadec-9-enoyloxy]propyl hydrogen phosphate might be limited compared to its derivatives or related compounds like dioleoylphosphatidic acid disodium salts , studies on similar compounds highlight their importance in lipid metabolism and cell signaling.
Data Table: Comparison with Related Compounds
Given that detailed research findings specifically targeting this compound are scarce in the available literature, further investigation would be necessary to elucidate its unique properties and applications fully.
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